Cas no 1256826-71-7 (3-(5-methylpyridin-3-yl)propan-1-amine)

• Product Name: 3-(5-methylpyridin-3-yl)propan-1-amine
• CAS No: 1256826-71-7
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 5969461
• PubChem ID: 79003903
• Update Time: 2025-08-05

3-(5-methylpyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylpyridin-3-yl)propan-1-amine
• 3-Pyridinepropanamine, 5-methyl-
• 1256826-71-7
• EN300-1859120
• AKOS017518615

• Inchi： 1S/C9H14N2/c1-8-5-9(3-2-4-10)7-11-6-8/h5-7H,2-4,10H2,1H3
• InChI Key： JKXBRDBLPHUINQ-UHFFFAOYSA-N
• SMILES： C1=NC=C(C)C=C1CCCN

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 0.988±0.06 g/cm3(Predicted)
• Boiling Point: 267.9±28.0 °C(Predicted)
• pka: 9.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(5-methylpyridin-3-yl)propan-1-amine

3-(5-Methylpyridin-3-yl)Propan-1-Amine: A Comprehensive Overview

3-(5-Methylpyridin-3-yl)Propan-1-Amine, also known by its CAS number 1256826-71-7, is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with an alkylamine group, making it a versatile building block for various applications. In recent years, advancements in synthetic methodologies and its potential in drug discovery have further highlighted its importance in the scientific community.

The molecular structure of 3-(5-Methylpyridin-3-yl)Propan-1-Amine consists of a pyridine ring substituted with a methyl group at the 5-position and an aminoalkyl chain at the 3-position. This arrangement imparts the compound with unique electronic properties, which are advantageous in both organic synthesis and biological applications. The compound's ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied, particularly in the context of cross-coupling reactions, which are pivotal in modern drug development.

Recent research has focused on the role of 3-(5-Methylpyridin-3-yl)Propan-1-Amine as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in the construction of complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. Its application in asymmetric synthesis has also been explored, where it serves as a chiral auxiliary or ligand, enabling the formation of enantioselective products. These findings underscore its versatility and significance in contemporary organic chemistry.

In addition to its synthetic applications, 3-(5-Methylpyridin-3-yl)Propan-1-Amine has shown promise in biological systems. Preclinical studies have indicated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This suggests that it could serve as a lead compound for the development of novel therapeutic agents targeting conditions such as Alzheimer's disease or Parkinson's disease. Furthermore, its ability to modulate cellular signaling pathways makes it an intriguing candidate for cancer research.

The synthesis of 3-(5-Methylpyridin-3-yl)Propan-1-Amine has been optimized through various routes, including palladium-catalyzed coupling reactions and organocatalytic methods. These advancements have not only improved the efficiency of its production but also expanded its accessibility for large-scale applications. The integration of green chemistry principles into its synthesis protocols has further enhanced its appeal as an environmentally friendly reagent.

In conclusion, 3-(5-Methylpyridin-3-yl)Propan-1-Amine, with its CAS number 1256826-71-7, stands as a testament to the ingenuity of modern chemical research. Its diverse applications across organic synthesis, pharmacology, and materials science highlight its importance as a multifaceted chemical entity. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly vital role in advancing scientific and technological frontiers.